Cas no 51045-34-2 ((2-CYANOPHENYL)METHANESULFONYL CHLORIDE)

(2-CYANOPHENYL)METHANESULFONYL CHLORIDE structure
51045-34-2 structure
Product Name:(2-CYANOPHENYL)METHANESULFONYL CHLORIDE
CAS No:51045-34-2
MF:C8H6ClNO2S
MW:215.656739711761
MDL:MFCD07355846
CID:839441
PubChem ID:14275690
Update Time:2025-04-19

(2-CYANOPHENYL)METHANESULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • (2-CYANOPHENYL)METHANESULFONYL CHLORIDE
    • 2-Cyano-alpha-toluenesulfonyl chloride
    • SCHEMBL269786
    • J-500728
    • GEO-03059
    • AKOS000199277
    • (2-cyano-phenyl)-methanesulfonyl chloride
    • G19834
    • CS-0213159
    • Z115458456
    • EN300-15061
    • DTXSID60558375
    • (2-Cyanophenyl)MethanesulfonylChloride
    • BP-10554
    • 51045-34-2
    • MFCD07355846
    • BS-13721
    • OJOPRZBXIJOTKB-UHFFFAOYSA-N
    • MDL: MFCD07355846
    • Inchi: 1S/C8H6ClNO2S/c9-13(11,12)6-8-4-2-1-3-7(8)5-10/h1-4H,6H2
    • InChI Key: OJOPRZBXIJOTKB-UHFFFAOYSA-N
    • SMILES: ClS(CC1C=CC=CC=1C#N)(=O)=O

Computed Properties

  • Exact Mass: 214.98100
  • Monoisotopic Mass: 214.9807773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 85-86 ºC
  • Boiling Point: 357.7 ℃ at 760 mmHg
  • Solubility: Very slightly soluble (0.41 g/l) (25 º C),
  • PSA: 66.31000
  • LogP: 2.70768

(2-CYANOPHENYL)METHANESULFONYL CHLORIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019117505-250mg
(2-Cyanophenyl)methanesulfonyl chloride
51045-34-2 95%
250mg
$213.84 2023-09-01
Alichem
A019117505-1g
(2-Cyanophenyl)methanesulfonyl chloride
51045-34-2 95%
1g
$422.92 2023-09-01
Apollo Scientific
OR322865-250mg
(2-Cyanophenyl)methanesulfonyl chloride
51045-34-2
250mg
£80.00 2025-02-19
Apollo Scientific
OR322865-1g
(2-Cyanophenyl)methanesulfonyl chloride
51045-34-2
1g
£200.00 2025-02-19
abcr
AB315814-250 mg
(2-Cyanophenyl)methanesulfonyl chloride, 95%; .
51045-34-2 95%
250 mg
€212.00 2023-07-19
abcr
AB315814-1 g
(2-Cyanophenyl)methanesulfonyl chloride, 95%; .
51045-34-2 95%
1 g
€450.00 2023-07-19
Fluorochem
210947-1g
2-Cyanophenyl)methanesulfonyl chloride
51045-34-2 95%
1g
£511.00 2022-02-28
Key Organics Ltd
BS-13721-100MG
(2-cyanophenyl)methanesulfonyl chloride
51045-34-2 >95%
100mg
£154.92 2023-06-14
Key Organics Ltd
BS-13721-1G
(2-cyanophenyl)methanesulfonyl chloride
51045-34-2 >95%
1g
£262.00 2023-06-14
Key Organics Ltd
BS-13721-5G
(2-cyanophenyl)methanesulfonyl chloride
51045-34-2 >95%
5g
£765.00 2023-06-14

(2-CYANOPHENYL)METHANESULFONYL CHLORIDE Production Method

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